Cas no 21702-05-6 (1,1''-benzene-1,4-diylbis[3-(dimethylamino)propan-1-one])

1,1''-benzene-1,4-diylbis[3-(dimethylamino)propan-1-one] structure
21702-05-6 structure
Product Name:1,1''-benzene-1,4-diylbis[3-(dimethylamino)propan-1-one]
CAS No:21702-05-6
MF:C16H25ClN2O2
MW:312.834903478622
CID:911982
PubChem ID:54611178
Update Time:2025-04-19

1,1''-benzene-1,4-diylbis[3-(dimethylamino)propan-1-one] Chemical and Physical Properties

Names and Identifiers

    • 1,1''-benzene-1,4-diylbis[3-(dimethylamino)propan-1-one]
    • 3-(dimethylamino)-1-[4-[3-(dimethylamino)propanoyl]phenyl]propan-1-one,hydrochloride
    • 1,4-bis(3-dimethylamino-1-propionyl)benzene dihydrochloride
    • 1,4-Bis(3'-dimethylamino-propionyl)-benzol-dihydrochlorid
    • NSC378886
    • 1,1'-(1,4-Phenylene)bis[3-(dimethylamino)propan-1-one]--hydrogen chloride (1/1)
    • DTXSID30715352
    • 21702-05-6
    • NSC-378886
    • Inchi: 1S/C16H24N2O2.ClH/c1-17(2)11-9-15(19)13-5-7-14(8-6-13)16(20)10-12-18(3)4;/h5-8H,9-12H2,1-4H3;1H
    • InChI Key: QTSWJVXKVCHRPC-UHFFFAOYSA-N
    • SMILES: Cl.O=C(C1C=CC(=CC=1)C(CCN(C)C)=O)CCN(C)C

Computed Properties

  • Exact Mass: 276.18392
  • Monoisotopic Mass: 312.16
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 286
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.6A^2

Experimental Properties

  • Density: 1.038
  • Boiling Point: 407.5°C at 760 mmHg
  • Flash Point: 165.6°C
  • Refractive Index: 1.525
  • PSA: 40.62
  • LogP: 2.75740
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